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molecular formula C9H12N2O B2672105 3-(4-Aminophenyl)propanamide CAS No. 38710-60-0

3-(4-Aminophenyl)propanamide

Cat. No. B2672105
CAS RN: 38710-60-0
M. Wt: 164.208
InChI Key: WICPORLNXBPBPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08674100B2

Procedure details

To a suspension of 3-(4-amino-phenyl)-propionic acid methyl ester sulfuric acid salt (as prepared in the previous step, 277 mg, 1.00 mmol) in 8 mL of conc NH4OH was added 0.75 g of NaCl in 3 mL of H2O. After stirring at RT for 16 h, the resulting mixture was treated with 10 mL of brine and extracted with EtOAc (5×25 mL). The combined organic layers were dried (Na2SO4) and concentrated to give 133 mg (81%) of the title compound as a white solid. Mass spectrum (ESI, m/z): Calcd. for C9H12N2O, 165.1 (M+H). found 165.0.
Name
3-(4-amino-phenyl)-propionic acid methyl ester sulfuric acid salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
NaCl
Quantity
0.75 g
Type
reactant
Reaction Step Two
Name
H2O
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
NH4OH
Quantity
8 mL
Type
reactant
Reaction Step Three
Name
brine
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
title compound
Yield
81%

Identifiers

REACTION_CXSMILES
S(=O)(=O)(O)O.C[O:7][C:8](=O)[CH2:9][CH2:10][C:11]1[CH:16]=[CH:15][C:14]([NH2:17])=[CH:13][CH:12]=1.[Na+].[Cl-].[NH4+:21].[OH-]>O.[Cl-].[Na+].O>[NH2:17][C:14]1[CH:15]=[CH:16][C:11]([CH2:10][CH2:9][C:8]([NH2:21])=[O:7])=[CH:12][CH:13]=1 |f:0.1,2.3,4.5,7.8.9|

Inputs

Step One
Name
3-(4-amino-phenyl)-propionic acid methyl ester sulfuric acid salt
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O.COC(CCC1=CC=C(C=C1)N)=O
Step Two
Name
NaCl
Quantity
0.75 g
Type
reactant
Smiles
[Na+].[Cl-]
Name
H2O
Quantity
3 mL
Type
solvent
Smiles
O
Step Three
Name
NH4OH
Quantity
8 mL
Type
reactant
Smiles
[NH4+].[OH-]
Step Four
Name
brine
Quantity
10 mL
Type
solvent
Smiles
[Cl-].[Na+].O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring at RT for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (5×25 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
NC1=CC=C(C=C1)CCC(=O)N
Measurements
Type Value Analysis
AMOUNT: MASS 133 mg
YIELD: PERCENTYIELD 81%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.